Cas no 2768144-68-7 (2-[[2-[(2-Methyl-1-oxopropyl)amino]benzoyl]amino]benzoic acid)
2-[[2-[(2-Methyl-1-oxopropyl)amino]benzoyl]amino]benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-[[2-[(2-Methyl-1-oxopropyl)amino]benzoyl]amino]benzoic acid
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- Inchi: 1S/C18H18N2O4/c1-11(2)16(21)19-14-9-5-3-7-12(14)17(22)20-15-10-6-4-8-13(15)18(23)24/h3-11H,1-2H3,(H,19,21)(H,20,22)(H,23,24)
- InChI Key: NGSOXLZMJZBCKY-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=CC=C1NC(=O)C1=CC=CC=C1NC(=O)C(C)C
Experimental Properties
- Density: 1.319±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 501.7±35.0 °C(Predicted)
- pka: 3.40±0.36(Predicted)
2-[[2-[(2-Methyl-1-oxopropyl)amino]benzoyl]amino]benzoic acid Pricemore >>
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| Enamine | EN300-37447403-5.0g |
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| 1PlusChem | 1P028D2G-50mg |
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| 1PlusChem | 1P028D2G-100mg |
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2-[[2-[(2-Methyl-1-oxopropyl)amino]benzoyl]amino]benzoic acid Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 2-[[2-[(2-Methyl-1-oxopropyl)amino]benzoyl]amino]benzoic acid
Introduction to 2-[[2-[(2-Methyl-1-oxopropyl)amino]benzoyl]amino]benzoic Acid (CAS No. 2768144-68-7)
2-[[2-[(2-Methyl-1-oxopropyl)amino]benzoyl]amino]benzoic acid, identified by its CAS number 2768144-68-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive study in medicinal chemistry and drug development. The unique structural features of this molecule, particularly its benzoyl and amino functional groups, contribute to its reactivity and interaction with biological targets.
The molecular structure of 2-[[2-[(2-Methyl-1-oxopropyl)amino]benzoyl]amino]benzoic acid consists of multiple aromatic and aliphatic components, which are strategically arranged to optimize its pharmacological properties. The presence of the 2-methyl-1-oxopropyl amino group introduces a specific stereoelectronic environment that can influence the compound's binding affinity and selectivity towards certain enzymes or receptors. This feature is particularly valuable in the design of targeted therapies, where precise molecular interactions are crucial for therapeutic efficacy.
In recent years, there has been growing interest in the development of novel compounds that can modulate inflammatory pathways and immune responses. 2-[[2-[(2-Methyl-1-oxopropyl)amino]benzoyl]amino]benzoic acid has been explored as a potential candidate in this context due to its structural similarity to known anti-inflammatory agents. Preliminary studies have suggested that this compound may interfere with key signaling cascades involved in inflammation, such as NF-κB and MAPK pathways. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide.
The synthesis of 2-[[2-[(2-Methyl-1-oxopropyl)amino]benzoyl]amino]benzoic acid involves a multi-step process that requires careful optimization to ensure high yield and purity. The benzoyl and amino functional groups are critical for its biological activity, and their incorporation into the molecular framework must be achieved with precision. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the aromatic core of the molecule efficiently. These methods not only enhance the synthetic route but also improve the overall quality of the final product.
Evaluation of the pharmacokinetic properties of 2-[[2-[(2-Methyl-1-oxopropyl)amino]benzoyl]amino]benzoic acid is essential for understanding its potential as a therapeutic agent. Studies have focused on its solubility, stability, and metabolic pathways in vivo. The compound's solubility profile influences its bioavailability, while its stability determines its shelf life and storage conditions. Metabolic studies reveal how the body processes this molecule, providing insights into possible side effects and drug-drug interactions.
The potential applications of 2-[[2-(Methyl-l-Oxopropyl)amino}benzoyl}amino}benzoic acid extend beyond anti-inflammatory therapy. Research is ongoing to explore its efficacy in treating neurological disorders, where modulation of inflammatory responses can have significant therapeutic benefits. Additionally, the compound's structural features make it a valuable scaffold for further derivatization, allowing chemists to design analogs with enhanced properties. This flexibility in molecular design is crucial for developing next-generation pharmaceuticals that address complex diseases more effectively.
In conclusion, 2-[[-(Methyl-l-Oxopropyl}amino}benzoyl}amino}benzoic acid (CAS No. 2768144 687) represents a promising compound in the realm of medicinal chemistry. Its unique structural attributes and potential biological activities position it as a candidate for various therapeutic applications. Continued research into its synthesis, pharmacokinetics, and pharmacodynamics will further elucidate its role in modern medicine and contribute to the development of innovative treatments for diverse diseases.
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